Cas no 171507-24-7 (diphenylmethanamine, 2-fluorobenzoic acid)

diphenylmethanamine, 2-fluorobenzoic acid structure
171507-24-7 structure
Product Name:diphenylmethanamine, 2-fluorobenzoic acid
CAS No:171507-24-7
MF:C20H18FNO2
MW:323.360828876495
CID:905494
PubChem ID:3075095
Update Time:2025-04-19

diphenylmethanamine, 2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • diphenylmethanamine, 2-fluorobenzoic acid
    • 2-fluorobenzoic acid - 1,1-diphenylmethanamine (1:1)
    • alpha-Phenylbenzenemethanamine 2-fluorobenzoate
    • Benzenemethanamine, alpha-phenyl-, 2-fluorobenzoate
    • 171507-24-7
    • DTXSID70169113
    • diphenylmethanamine;2-fluorobenzoic acid
    • Inchi: 1S/C13H13N.C7H5FO2/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;8-6-4-2-1-3-5(6)7(9)10/h1-10,13H,14H2;1-4H,(H,9,10)
    • InChI Key: UOYSHTJGQFPZFT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(=O)O.NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.13224
  • Monoisotopic Mass: 323.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 301.1°C at 760 mmHg
  • Flash Point: 141.8°C
  • PSA: 63.32
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